2-(1,3-Benzothiazol-2-yl)-4-(N-butan-2-yl-C-methylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-(N-butan-2-yl-C-methylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353772-33-5
VCID:
VC0442195
InChI:
InChI=1S/C17H17F3N4OS/c1-4-9(2)21-10(3)13-14(17(18,19)20)23-24(15(13)25)16-22-11-7-5-6-8-12(11)26-16/h5-9,23H,4H2,1-3H3
SMILES:
CCC(C)N=C(C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F
Molecular Formula:
C17H17F3N4OS
Molecular Weight:
382.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-(N-butan-2-yl-C-methylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353772-33-5
Main Products
VCID: VC0442195
Molecular Formula: C17H17F3N4OS
Molecular Weight: 382.4g/mol
| CAS No. | 353772-33-5 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-(N-butan-2-yl-C-methylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C17H17F3N4OS |
| Molecular Weight | 382.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-(N-butan-2-yl-C-methylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C17H17F3N4OS/c1-4-9(2)21-10(3)13-14(17(18,19)20)23-24(15(13)25)16-22-11-7-5-6-8-12(11)26-16/h5-9,23H,4H2,1-3H3 |
| Standard InChIKey | GISAQIXBQRRWCH-UHFFFAOYSA-N |
| SMILES | CCC(C)N=C(C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| Canonical SMILES | CCC(C)N=C(C)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| PubChem Compound | 3745507 |
| Last Modified | Nov 11 2021 |
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